Cas no 1804807-45-1 (Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804807-45-1
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4829408
• Update Time: 2025-05-25

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-2-18-9(17)5-4-15-6(3-14)8(7(5)16)19-10(11,12)13/h4H,2-3,14H2,1H3,(H,15,16)
• InChI Key： PCHDDBMVGMXSPC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(C(=O)OCC)=CNC=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1804807-45-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethoxycarbonyl group, an aminomethyl group, a hydroxyl group, and a trifluoromethoxy group. These substituents contribute to its diverse chemical properties and potential applications in various industries.

The pyridine ring in this compound serves as a versatile platform for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Additionally, the hydroxyl group at position 4 and the ethoxycarbonyl group at position 5 provide opportunities for further derivatization, such as esterification or amidation.

Recent studies have highlighted the potential of Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate in drug discovery and development. Its structure has shown promise in targeting specific biological pathways, making it a candidate for novel therapeutic agents. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, which are critical factors in determining its pharmacological profile.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the substitution of intermediates on the pyridine ring followed by subsequent functionalization steps to introduce the desired substituents. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has improved the efficiency and scalability of these processes.

In terms of applications, Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate has shown potential in agrochemicals, where its ability to inhibit specific enzymes involved in plant growth regulation has been studied extensively. This property makes it a candidate for developing new herbicides or fungicides with improved efficacy and reduced environmental impact.

Moreover, this compound has been investigated for its role in materials science, particularly in the development of advanced materials with tailored electronic properties. The combination of electron-withdrawing groups like trifluoromethoxy and electron-donating groups like hydroxyl can create molecules with unique electronic characteristics suitable for applications in organic electronics or optoelectronics.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate under various conditions using molecular modeling techniques. These studies provide insights into its stability, reactivity, and potential interactions with biological systems, thereby accelerating its development as a functional molecule.

In conclusion, Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate is a multifaceted compound with diverse applications across various fields. Its unique structure and chemical properties make it an attractive target for further research and development. As scientific understanding advances, this compound is expected to play an increasingly important role in both academic and industrial settings.